Cas no 2306268-14-2 (2-(5-fluoro-6-methylpyridin-2-yl)acetaldehyde)

• Product Name: 2-(5-fluoro-6-methylpyridin-2-yl)acetaldehyde
• CAS No: 2306268-14-2
• MF: C₈H₈FNO
• MW: 153.153625488281
• CID: 5303785
• Update Time: 2026-03-10

2-(5-fluoro-6-methylpyridin-2-yl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Pyridineacetaldehyde, 5-fluoro-6-methyl-
• 2-(5-fluoro-6-methylpyridin-2-yl)acetaldehyde

• Inchi： 1S/C8H8FNO/c1-6-8(9)3-2-7(10-6)4-5-11/h2-3,5H,4H2,1H3
• InChI Key： SRZZLNRAEDCYBJ-UHFFFAOYSA-N
• SMILES： C1(CC=O)=NC(C)=C(F)C=C1

Additional information on 2-(5-fluoro-6-methylpyridin-2-yl)acetaldehyde

Introduction to 2-(5-fluoro-6-methylpyridin-2-yl)acetaldehyde (CAS No. 2306268-14-2)

2-(5-fluoro-6-methylpyridin-2-yl)acetaldehyde, with the chemical identifier CAS No. 2306268-14-2, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of pyridine derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a fluoro substituent and a methyl group, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

The fluoro atom in the pyridine ring enhances the metabolic stability and binding affinity of the molecule, which is a critical factor in drug design. Fluorinated compounds are widely recognized for their ability to improve pharmacokinetic profiles, including bioavailability and duration of action. In contrast, the methyl group at the 6-position introduces steric hindrance and influences the electronic properties of the ring, further modulating its interactions with biological targets.

The aldehyde functional group at the 2-position of the pyridine ring provides a reactive site for further chemical modifications, enabling the synthesis of more complex molecules. This feature makes 2-(5-fluoro-6-methylpyridin-2-yl)acetaldehyde a versatile building block in medicinal chemistry. Researchers have leveraged its reactivity to develop novel scaffolds for small-molecule drugs targeting various diseases.

In recent years, there has been growing interest in exploring the therapeutic potential of pyridine derivatives in oncology, neurology, and infectious diseases. The structural motif of 2-(5-fluoro-6-methylpyridin-2-yl)acetaldehyde has been investigated for its role in modulating enzyme activity and receptor binding. For instance, studies have shown that fluorinated pyridines can serve as potent inhibitors of kinases and other enzymes involved in cancer pathways.

The synthesis of 2-(5-fluoro-6-methylpyridin-2-yl)acetaldehyde involves multi-step organic reactions that highlight its synthetic utility. The introduction of the fluoro group typically requires specialized fluorination techniques, such as electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions. Similarly, the incorporation of the methyl group can be achieved through alkylation or other coupling strategies. These synthetic methodologies underscore the compound's importance as a precursor in drug discovery pipelines.

Recent advancements in computational chemistry have further enhanced our understanding of how structural modifications affect biological activity. Molecular modeling studies have been instrumental in predicting how changes at specific positions on the pyridine ring, such as replacing hydrogen with halogen atoms or alkyl groups, influence binding affinity and selectivity. These insights have guided experimental efforts to optimize lead compounds derived from 2-(5-fluoro-6-methylpyridin-2-yl)acetaldehyde.

The pharmacological evaluation of derivatives derived from this compound has revealed promising results in preclinical models. For example, certain analogs have demonstrated efficacy against inflammatory diseases by inhibiting key signaling pathways. Additionally, preliminary studies suggest that these compounds may exhibit antiviral properties, making them attractive candidates for developing treatments against emerging infectious agents.

The role of 2-(5-fluoro-6-methylpyridin-2-yl)acetaldehyde extends beyond its use as an intermediate; it also serves as a model system for understanding structure-function relationships in drug design. By studying its derivatives, researchers can gain insights into how subtle changes in molecular structure impact biological outcomes. This knowledge is crucial for developing next-generation therapeutics with improved efficacy and reduced side effects.

The industrial significance of this compound is further highlighted by its application in large-scale synthesis programs aimed at producing novel pharmaceuticals. Efficient synthetic routes have been developed to ensure high yields and purity, meeting the demands of pharmaceutical manufacturers. These advancements underscore the compound's relevance not only in academic research but also in commercial drug development.

In conclusion, 2-(5-fluoro-6-methylpyridin-2-yl)acetaldehyde (CAS No. 2306268-14-2) is a multifaceted compound with broad applications in pharmaceutical chemistry and medicinal biology. Its unique structural features make it a valuable tool for drug discovery, enabling researchers to explore new therapeutic strategies across multiple disease areas. As our understanding of molecular interactions continues to evolve, compounds like this will remain at the forefront of innovation in drug design and development.